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Compound of Interest

Compound Name: 4-Nitro-M-xylene

Cat. No.: B166903

An In-depth Technical Guide to the Material Safety of 4-Nitro-m-xylene for Scientific
Professionals

Introduction: A Proactive Approach to Laboratory
Safety

In the landscape of chemical research and pharmaceutical development, a profound
understanding of the materials in use is not merely a regulatory requirement but the bedrock of
scientific integrity and personnel safety. 4-Nitro-m-xylene (CAS No. 89-87-2), also known as
2,4-dimethyl-1-nitrobenzene, is a versatile intermediate in organic synthesis.[1][2][3][4]
However, its utility is matched by a significant hazard profile that demands rigorous adherence
to safety protocols. This guide moves beyond the standard template of a Material Safety Data
Sheet (MSDS) to provide a deeper, more contextual understanding of 4-Nitro-m-xylene,
enabling researchers to not only follow safety procedures but to comprehend the scientific
principles that underpin them.

Section 1: Chemical Identity and Physicochemical
Properties

A precise understanding of a chemical's properties is fundamental to its safe handling. 4-Nitro-
m-xylene is a yellow liquid at room temperature with a molecular structure that dictates its
reactivity and physical behavior.[2][4] Its relatively high flash point indicates it is a combustible
liquid but not highly flammable under standard laboratory conditions.[2][5] Furthermore, its

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b166903?utm_src=pdf-interest
https://www.benchchem.com/product/b166903?utm_src=pdf-body
https://www.benchchem.com/product/b166903?utm_src=pdf-body
https://www.echemi.com/sds/4-nitro-13-dimethylbenzene-pid_Rock25360.html
https://pim-resources.coleparmer.com/sds/01151.pdf
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/nitro/mm89872
https://www.tnjchem.com/cas-89-87-2-4-nitro-m-xylene_p27188.html
https://www.benchchem.com/product/b166903?utm_src=pdf-body
https://www.benchchem.com/product/b166903?utm_src=pdf-body
https://www.benchchem.com/product/b166903?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/01151.pdf
https://www.tnjchem.com/cas-89-87-2-4-nitro-m-xylene_p27188.html
https://pim-resources.coleparmer.com/sds/01151.pdf
https://www.fishersci.com/store/msds?partNumber=AC173871000&productDescription=4-NITRO-M-XYLENE%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

density being greater than water and its poor water solubility are critical considerations for spill

containment and environmental fate.[4][6]

Property Value Source(s)

CAS Number 89-87-2 [2][3]

Molecular Formula CsHsNO2 [3][6]

Molecular Weight 151.16 g/mol [61[7]

Appearance Yellow liquid [2][4]

Melting Point 5-9°C (41-48.2°°F) [4117]

. _ 244 °C (471.2 °F) at 760

Boiling Point [61[7]
mmHg

Flash Point 107 - 121 °C (224.6 - 249.8 °F)  [2][4][5]

Density ~1.117 - 1.135 g/mL [4]16]

N Insoluble in water; soluble in

Solubility [4][6]
ethanol and ether.
1,3-Dimethyl-4-nitrobenzene;

Synonyms [1][2]

2,4-dimethyl-1-nitrobenzene

Section 2: Hazard Analysis and GHS Classification

According to the Globally Harmonized System (GHS), 4-Nitro-m-xylene is classified as

hazardous.[1][5] The primary concern is its acute toxicity via multiple routes of exposure: oral,

dermal, and inhalation.[5][7] This triple threat necessitates comprehensive protective

measures, as exposure can occur through accidental ingestion, skin contact, or breathing in

vapors or mists.
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Hazard Class and

GHS Classification Hazard Statement
Category
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity (Dermal) Category 4 )
skin
Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled

The signal word associated with this classification is "Warning".[1][5][7] The hazard statements

underscore that even short-term exposure can lead to significant health effects.
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Primary Health Hazards of 4-Nitro-m-xylene

4-Nitro-m-xylene

Routes of EE{xposure

Dermal Contact 2 Ingestion Inhalation
(Skin Absorption) (Swallowing) (Vapors/Mists)

Resulting Health Effects
Y Y \ 4
. o -| Systemic Toxicity: |[_ . N
[Skm & Eye IrrltatlorD > Methemoglobinemia < Gesplratory Tract |I‘I‘Ita'[IOI’D
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Task Involving
4-Nitro-m-xylene

Standard Procedure

Always Required

PPE Selection Workflow for 4-Nitro-m-xylene

Respiratory Protection

Exception >

If limits exceeded or irritation occurs:
Full-face respirator with organic

Use Fume Hood

vapor/acid gas cartridge

-

Face & Eye Protection

Tightly-fitting Safety Goggles
(conforming to EN166 or NIOSH)

Always Required

Always Required

S

Body & Hand Protection

Flame-Resistant Lab Coat
& Protective Clothing

e

Impervious Gloves
.g., Viton®, Nitrile - inspect prior to use)

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate Personal Protective Equipment (PPE).

Detailed PPE Specifications:

» Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EU
EN166 or US NIOSH standards. [1][2]* Skin Protection: Handle with chemical-impermeable
gloves (e.g., Viton®, nitrile rubber; always inspect for integrity before use). [1][7]Wear a lab
coat and other protective clothing to prevent skin exposure. [2]* Respiratory Protection: A
NIOSH-approved respirator with an organic vapor/acid gas cartridge should be used if

ventilation is inadequate or exposure limits are exceeded. [1][2][6]
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Section 5: Safe Handling, Storage, and
Incompatibility

Handling Protocols:

» Preparation: Before handling, ensure all engineering controls are operational and
appropriate PPE is donned.

o Location: Conduct all transfers and manipulations in a well-ventilated area, such as a
chemical fume hood. [1][2]3. Technique: Avoid contact with skin, eyes, and clothing. [2]Avoid
the formation of dust, mists, and aerosols. [1]JUse non-sparking tools to prevent ignition. [1]4.
Hygiene: Wash hands and any exposed skin thoroughly after handling. [S]Do not eat, drink,
or smoke in areas where the chemical is used. [1][5] Storage Protocols:

» Store in a tightly closed container. [1][2]* The storage area must be cool, dry, and well-
ventilated. [1][2]* Store away from incompatible materials, particularly strong oxidizing
agents and strong bases. [1][2][5]* Keep away from heat, sparks, and open flames. [8]
Chemical Incompatibility: 4-Nitro-m-xylene is incompatible with strong oxidizing agents and
strong bases. [1][2][6]Contact with these substances can lead to vigorous, potentially
hazardous reactions. Understanding these incompatibilities is crucial for preventing
accidental chemical reactions in storage or during experimental procedures.

Section 6: Emergency Procedures and First Aid

A clear, pre-defined emergency plan is critical. All laboratory personnel must be trained on
these procedures.
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Emergency Response Workflow

Exposure Event -
(Spill, Inhalation, etc.)

Immediate Actjons

Y

Ensure Scene Safety . A

(Remove ignition sources) (Evacuate Area if Necessary) {~{ Initiate First Aid 1)
! T

First Aid Protocols
\

i
Inhalation: Skin Contact: Eye Contact: T —
Move to fresh air, give oxygen if needed. Remove contaminated clothing. Flush with water for 15+ min. RS ou] DogNOT iﬁduce I
Do not use mouth-to-mouth. Flush with soap & water for 15+ min. Remove contact lenses if present. = 9.
T T

Seek Immediate Medical Attention
g (Inform physician of exposure to a g
methemoglobin-forming agent)

Click to download full resolution via product page
Caption: Step-by-step workflow for emergency response to an exposure event.

Step-by-Step First Aid Measures:

 Inhalation: Immediately move the victim to fresh air. [1][2]If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration (avoid mouth-to-mouth
resuscitation) and seek immediate medical attention. [1][2][5]* Skin Contact: Immediately
remove all contaminated clothing. [1][5]Flush the affected skin area with plenty of soap and
water for at least 15 minutes. [2][5]Seek medical attention. [2][5]* Eye Contact: Immediately
flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and
lower eyelids. [2][5]Remove contact lenses if present and easy to do. [6]Seek immediate
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medical attention. [2][5][6]* Ingestion: Do NOT induce vomiting. [2][S]Never give anything by
mouth to an unconscious person. [1][2]Rinse the mouth with water and get immediate
medical help. [1][2] Accidental Release Measures:

 |solate: Remove all sources of ignition and evacuate non-essential personnel. [1]2. Ventilate:
Ensure adequate ventilation of the spill area. [2]3. Contain: Use personal protective
equipment as outlined in Section 4. Absorb the spill with an inert material such as
vermiculite, sand, or earth. [2]4. Collect: Place the absorbed material into a suitable, closed
container for disposal using spark-proof tools. [1]5. Decontaminate: Clean the spill area
thoroughly.

Section 7: Disposal Considerations

Disposal of 4-Nitro-m-xylene and any contaminated materials must be conducted in
accordance with all applicable federal, state, and local environmental regulations. [1]Contents
should be disposed of at an approved waste disposal plant. [5][7]Do not allow the chemical to
enter drains or the environment. [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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